2-chloro-N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yliden)methyl]benzenecarboxamide

• IUPAC Name: 2-chloro-N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]benzamide
• InChI: InChI=1S/C14H12ClNO5/c1-14(2)20-12(18)9(13(19)21-14)7-16-11(17)8-5-3-4-6-10(8)15/h3-7H,1-2H3,(H,16,17)
• InChI Key: NQGOFGNLOKEMDU-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CNC(=O)C2=CC=CC=C2Cl)C(=O)O1)C
• Molecular Formula: C14H12ClNO5
• Molecular Weight: 309.70 g/mol
• CAS No.: 477885-65-7

Description

2-chloro-N-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yliden)methyl]benzenecarboxamide is a useful research compound. Its molecular formula is C14H12ClNO5 and its molecular weight is 309.7. The purity is usually 95%.
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Scientific Research Applications

• Facile Synthesis Applications : Jeon and Kim (2000) reported the treatment of 5-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione with primary arylamines, leading to the synthesis of 5-[(arylamino)(cyano)methylene]-2,2-dimethyl-1,3-dioxane-4,6-diones. These compounds were used for the preparation of 2-cyano-4-quinolinones, highlighting a pathway for synthesizing complex heterocycles (Jeon & Kim, 2000).

• Reactions with Alkylamines and Amines : In another study by Jeon and Kim (2000), the reactions of 5-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione with primary and secondary alkylamines were explored. This study demonstrated the formation of various cyclic and acyclic compounds, offering insights into the versatility of these reactions (Jeon & Kim, 2000).

• Sterically Strained Conjugated Systems : Krapivin et al. (1999) synthesized sterically strained conjugated systems containing a trisubstituted furan ring. They used X-ray diffraction to study the structure of these systems, revealing nonclassical deformations, primarily in bond angles, while maintaining planarity (Krapivin et al., 1999).

• Synthesis and Crystal Structure Analysis : Al-Sheikh et al. (2008) obtained Triethylammonium 5-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)(methylthio)methyl]-1,3-dimethylpyrimidine-2,4,6-trionate as red-orange stable crystals. The study emphasized the crystal structure analysis, contributing to the understanding of molecular structures and charge localization (Al-Sheikh et al., 2008).